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Compound of Interest

Compound Name: Beryllium diiodide

Cat. No.: B1593921

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
beryllium diiodide (Belz). The information is compiled from various scientific sources to
ensure accuracy and depth, catering to the needs of researchers and professionals in
chemistry and materials science.

Physical and Chemical Properties

Beryllium diiodide is a chemical compound with the formula Belz. It presents as a colorless,
crystalline solid, often in the form of needle-like crystals.[1][2] It is highly hygroscopic and
reacts violently with water to form hydroiodic acid.[1] The compound is soluble in ethanol and
slightly soluble in carbon disulfide.[1][3]
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Property Value Reference
Molecular Formula Bel2 [1]

Molar Mass 262.821 g/mol [1]
Appearance Colorless needle-like crystals [11[2]
Density 4.325 g/cm? [1]

Melting Point 480 - 510 °C [1][4]
Boiling Point 590 °C [1114]

CAS Number 7787-53-3 [4]

Thermodynamic Data

The thermodynamic properties of beryllium diiodide are crucial for understanding its behavior
in chemical reactions and phase transitions.

The following table summarizes the standard molar thermodynamic properties of solid
beryllium diiodide at 298.15 K.

Property Value Unit Reference

Standard Molar

Enthalpy of Formation  -192.62 kJ/mol [2]
(AfHES298)
Standard Molar

130 J/(mol-K) [2]
Entropy (5©298)
Molar Heat Capacity

71.14 J/(mol-K) [2]
(Cp)
Gibbs Free Energy of

-210 kJ/mol [2]

Formation (AfG©)
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Property Value Unit
Enthalpy of Fusion (AfusH) 19 kJ/mol
Enthalpy of Vaporization

Py P 80 kJ/mol
(AvapH)

Studies using the Knudsen effusion method with mass-spectrometric control have investigated
the sublimation and dimerization of beryllium diiodide in the temperature range of 537-570 K.
[5] These studies have identified the presence of dimer molecules (Bezls) in the saturated

vapor.[5]
Property Value Unit Reference
Enthalpy of
Sublimation (AsH) of 126+ 5 kJ/mol [5]
Belz (0 K)

Enthalpy of Formation

(AfH) of Belz (gas, O -65+9 kJ/mol [5]
K)

Enthalpy of

Sublimation (AsH) of 167 +8 kJ/mol [5]

Bezls (gas, 0 K)

Enthalpy of
Dimerization (AdH) of -94+5 kJ/mol [5]
Bezls (gas, 0 K)

Entropy of
Dimerization (AdS) of -124 +7 J/(mol-K) [5]
Bezls (gas, 553 K)

The heat capacity of beryllium diiodide can be represented by the Shomate equation, which
is a polynomial function of temperature. The NIST Chemistry WebBook provides coefficients for
this equation for both the solid and liquid phases.[6][7]

Shomate Equation: Cp°® = A + Bt + Ct2 + Dt3 + E/t?*
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where:
e Cp° = heat capacity (J/mol*K)
e t =temperature (K) /1000

Coefficients for Solid Phase (298 K to 753 K):[6]

Coefficient Value

A 82.46246
B 14.52484
C -10.32666
D 2.733977
E -1.517772
F -218.9655
G 207.7574
H -188.6980

Coefficients for Liquid Phase (753 K to 1500 K):[7]
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Coefficient Value

A 112.9680

B 0.000000

C 0.000000

D 0.000000

E 0.000000

F -216.1157
G 253.9458

H -178.3773

Experimental Protocols

Several methods for the synthesis of beryllium diiodide have been reported:

o Direct Reaction: This method involves the reaction of beryllium metal with elemental iodine at
elevated temperatures (500-700 °C).[1][2]

o Be + 12 - Belz[1]

e Reaction with Beryllium Carbide: Beryllium diiodide can also be formed by the reaction of
beryllium carbide with hydrogen iodide in the gas phase.[1]

o BezC + 4 HI - 2 Belz + CHa[1]
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Reaction with Beryllium Carbide

[ Hydrogen lodide (HI) j
—>
Beryllium Diiodide (Belz2)  |------ Methane (CHa)

—>
Beryllium Carbide (BezC)

lodine (12)
Beryllium (Be)

Direct Reaction

500-700 °C 4>[ Beryllium Diiodide (Belz) j

Click to download full resolution via product page

Synthesis pathways for beryllium diiodide.

The determination of thermodynamic data for compounds like beryllium diiodide involves
various experimental techniques.

o Calorimetry: This is a primary method for measuring heat changes in chemical reactions and
physical processes.

o Bomb Calorimetry: Used to determine the enthalpy of formation.

o Differential Scanning Calorimetry (DSC): Measures heat capacity and enthalpy of phase
transitions.[8]

o Adiabatic Calorimetry: Provides highly accurate heat capacity data.[8]

o Knudsen Effusion Mass Spectrometry: This technique is employed to measure vapor
pressures at high temperatures, from which enthalpies of sublimation and vaporization can
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be derived.[5] It was specifically used to study the sublimation and dimerization of beryllium
diiodide.[5]

Calorimetric Methods High-Temperature Methods
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Experimental workflow for determining thermodynamic properties.

Applications

The primary application of beryllium diiodide is in the preparation of high-purity beryllium.[2]
This is achieved through the thermal decomposition of the compound on a hot tungsten
filament.[2] It is also used in research laboratories for studying the properties and behavior of
beryllium-containing compounds.[9]

Safety Considerations

Beryllium compounds are toxic and should be handled with extreme care in a well-ventilated
area, following all appropriate safety protocols. Beryllium diiodide is also highly reactive with
water and moisture.

This guide provides a foundational understanding of the thermodynamic properties of
beryllium diiodide. For more detailed information, consulting the primary literature cited is
recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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